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  3. (8S,9S,10S,13S,14S,17R)-17-ethynyl-10-hydroperoxy-17-hydroxy-13-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
(8S,9S,10S,13S,14S,17R)-17-ethynyl-10-hydroperoxy-17-hydroxy-13-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one (8S,9S,10S,13S,14S,17R)-17-ethynyl-10-hydroperoxy-17-hydroxy-13-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
Brand Name: Vulcanchem
CAS No.: 1238-54-6
VCID: VC20956125
InChI: InChI=1S/C20H26O4/c1-3-19(22)10-8-16-15-5-4-13-12-14(21)6-11-20(13,24-23)17(15)7-9-18(16,19)2/h1,12,15-17,22-23H,4-11H2,2H3/t15-,16-,17-,18-,19-,20+/m0/s1
SMILES: CC12CCC3C(C1CCC2(C#C)O)CCC4=CC(=O)CCC34OO
Molecular Formula: C20H26O4
Molecular Weight: 330.4 g/mol

(8S,9S,10S,13S,14S,17R)-17-ethynyl-10-hydroperoxy-17-hydroxy-13-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one

CAS No.: 1238-54-6

Cat. No.: VC20956125

Molecular Formula: C20H26O4

Molecular Weight: 330.4 g/mol

* For research use only. Not for human or veterinary use.

(8S,9S,10S,13S,14S,17R)-17-ethynyl-10-hydroperoxy-17-hydroxy-13-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one - 1238-54-6

Specification

CAS No. 1238-54-6
Molecular Formula C20H26O4
Molecular Weight 330.4 g/mol
IUPAC Name (8S,9S,10S,13S,14S,17R)-17-ethynyl-10-hydroperoxy-17-hydroxy-13-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C20H26O4/c1-3-19(22)10-8-16-15-5-4-13-12-14(21)6-11-20(13,24-23)17(15)7-9-18(16,19)2/h1,12,15-17,22-23H,4-11H2,2H3/t15-,16-,17-,18-,19-,20+/m0/s1
Standard InChI Key UOTMWSQOLMXLKR-RPZLJYRGSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CCC4=CC(=O)CC[C@]34OO
SMILES CC12CCC3C(C1CCC2(C#C)O)CCC4=CC(=O)CCC34OO
Canonical SMILES CC12CCC3C(C1CCC2(C#C)O)CCC4=CC(=O)CCC34OO

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